N-Methylnorbuprenorphine 3-Methyl Ether
N-Methylnorbuprenorphine 3-Methyl Ether
Brand Name:
Vulcanchem
CAS No.:
16196-70-6
VCID:
VC20829698
InChI:
InChI=1S/C27H39NO4/c1-23(2,3)24(4,29)18-15-25-10-11-27(18,31-7)22-26(25)12-13-28(5)19(25)14-16-8-9-17(30-6)21(32-22)20(16)26/h8-9,18-19,22,29H,10-15H2,1-7H3/t18-,19-,22-,24+,25-,26+,27-/m1/s1
SMILES:
CC(C)(C)C(C)(C1CC23CCC1(C4C25CCN(C3CC6=C5C(=C(C=C6)OC)O4)C)OC)O
Molecular Formula:
C27H39NO4
Molecular Weight:
441.6 g/mol
N-Methylnorbuprenorphine 3-Methyl Ether
CAS No.: 16196-70-6
Cat. No.: VC20829698
Molecular Formula: C27H39NO4
Molecular Weight: 441.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16196-70-6 |
|---|---|
| Molecular Formula | C27H39NO4 |
| Molecular Weight | 441.6 g/mol |
| IUPAC Name | (2S)-2-[(1S,2S,6R,14R,15R,16R)-11,15-dimethoxy-5-methyl-13-oxa-5-azahexacyclo[13.2.2.12,8.01,6.02,14.012,20]icosa-8(20),9,11-trien-16-yl]-3,3-dimethylbutan-2-ol |
| Standard InChI | InChI=1S/C27H39NO4/c1-23(2,3)24(4,29)18-15-25-10-11-27(18,31-7)22-26(25)12-13-28(5)19(25)14-16-8-9-17(30-6)21(32-22)20(16)26/h8-9,18-19,22,29H,10-15H2,1-7H3/t18-,19-,22-,24+,25-,26+,27-/m1/s1 |
| Standard InChI Key | KNDFXYGKWIQXNP-VFERFCJDSA-N |
| Isomeric SMILES | C[C@]([C@H]1C[C@@]23CC[C@@]1([C@H]4[C@@]25CCN([C@@H]3CC6=C5C(=C(C=C6)OC)O4)C)OC)(C(C)(C)C)O |
| SMILES | CC(C)(C)C(C)(C1CC23CCC1(C4C25CCN(C3CC6=C5C(=C(C=C6)OC)O4)C)OC)O |
| Canonical SMILES | CC(C)(C)C(C)(C1CC23CCC1(C4C25CCN(C3CC6=C5C(=C(C=C6)OC)O4)C)OC)O |
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